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Compound of Interest

Compound Name: Cy5.5 DBCO

Cat. No.: B15604810

Get Quote

For researchers and professionals in drug development, the precise quantification of

fluorescent labeling is paramount for the consistency and reliability of experimental outcomes.

The degree of labeling (DOL), which defines the average number of dye molecules conjugated

to a biomolecule, directly influences the fluorescence signal intensity and the functional

integrity of the conjugate.[1] This guide provides a comprehensive comparison and detailed

protocols for quantifying the DOL of Cy5.5 DBCO conjugates, a popular choice for near-

infrared (NIR) applications, and compares its performance with relevant alternatives.

Cy5.5 DBCO is a bright and photostable NIR fluorescent probe.[2] Its dibenzocyclooctyne

(DBCO) group facilitates a copper-free "click chemistry" reaction with azide-modified

biomolecules, forming a stable triazole linkage.[2][3] This bioorthogonal conjugation method is

highly specific and efficient. The fluorescence of Cy5.5 DBCO is largely insensitive to pH

changes between 4 and 10, a desirable characteristic for various biological assays.[2]

Comparative Performance of Fluorescent Dyes
While Cy5.5 is a robust dye, alternatives exist that may offer advantages in specific

applications. Alexa Fluor dyes, for instance, are known for their exceptional photostability and

brightness.[4][5] Studies have shown that Alexa Fluor 647, which is spectrally similar to Cy5,
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can be conjugated to proteins at a high DOL with less fluorescence quenching compared to

Cy5.[4][6][7] This is attributed to a reduced tendency for dye aggregation on the protein

surface.[4][8]

Key Performance Parameters:

Property Cy5.5 DBCO
Alexa Fluor 680
(Spectral
Alternative)

Alexa Fluor 647
(Common
Alternative)

Excitation Maximum

(nm)
~678 ~679 ~650

Emission Maximum

(nm)
~694 ~702 ~668

Molar Extinction

Coefficient (M⁻¹cm⁻¹)
~190,000 ~184,000 ~270,000

Quantum Yield High High Very High

Photostability High Very High Very High

pH Sensitivity Low (pH 4-10) Low Low

Note: The molar extinction coefficient and correction factor for dyes can vary slightly between

manufacturers. It is recommended to use the values provided by the specific vendor of the dye.

[9]

Principle of DOL Calculation
The DOL is determined spectrophotometrically by measuring the absorbance of the purified

conjugate at two key wavelengths: one at the maximum absorbance of the protein (typically

280 nm) and the other at the maximum absorbance of the dye (e.g., ~678 nm for Cy5.5).[9]

The Beer-Lambert law is then applied to calculate the molar concentrations of the protein and

the dye. A correction factor is necessary to account for the dye's absorbance at 280 nm, which

would otherwise lead to an overestimation of the protein concentration.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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